Cas no 887216-70-8 (6-bromo-7'-hydroxy-8'-(4-methylpiperazin-1-yl)methyl-2H,2'H-3,4'-bichromene-2,2'-dione)

• Product Name: 6-bromo-7'-hydroxy-8'-(4-methylpiperazin-1-yl)methyl-2H,2'H-3,4'-bichromene-2,2'-dione
• CAS No: 887216-70-8
• MF: C₂₄H₂₁BrN₂O₅
• MW: 497.337945699692
• CID: 6352994
• PubChem ID: 22581571
• Update Time: 2025-05-19

6-bromo-7'-hydroxy-8'-(4-methylpiperazin-1-yl)methyl-2H,2'H-3,4'-bichromene-2,2'-dione Chemical and Physical Properties

Names and Identifiers

• 6-bromo-7'-hydroxy-8'-(4-methylpiperazin-1-yl)methyl-2H,2'H-3,4'-bichromene-2,2'-dione
• F1861-0153
• 887216-70-8
• 6-bromo-7'-hydroxy-8'-[(4-methylpiperazin-1-yl)methyl]-2H,2'H-3,4'-bichromene-2,2'-dione
• 6-bromo-7'-hydroxy-8'-((4-methylpiperazin-1-yl)methyl)-2H,2'H-[3,4'-bichromene]-2,2'-dione
• 6-bromo-7'-hydroxy-8'-[(4-methylpiperazin-1-yl)methyl]-2H,2'H-[3,4'-bichromene]-2,2'-dione
• AKOS002049248
• 4-(6-bromo-2-oxochromen-3-yl)-7-hydroxy-8-[(4-methylpiperazin-1-yl)methyl]chromen-2-one

• Inchi： 1S/C24H21BrN2O5/c1-26-6-8-27(9-7-26)13-19-20(28)4-3-16-17(12-22(29)32-23(16)19)18-11-14-10-15(25)2-5-21(14)31-24(18)30/h2-5,10-12,28H,6-9,13H2,1H3
• InChI Key： JAORSZZKXRJYME-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C(=O)O2)C1=CC(=O)OC2C1=CC=C(C=2CN1CCN(C)CC1)O

Computed Properties

• Exact Mass: 496.06338g/mol
• Monoisotopic Mass: 496.06338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 821
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 79.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7-hydroxycoumarins

Additional information on 6-bromo-7'-hydroxy-8'-(4-methylpiperazin-1-yl)methyl-2H,2'H-3,4'-bichromene-2,2'-dione

6-Bromo-7'-Hydroxy-8'-(4-Methylpiperazin-1-Yl)Methyl-2H,2'H-3,4'-Bichromene-2,2'-Dione (CAS No 887216-70-8)

The compound 6-bromo-7'-hydroxy-8'-(4-methylpiperazin-1-yl)methyl-2H,2'H-3,4'-bichromene-2,2'-dione (CAS No 887216-70-8) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of bichromenes, which are known for their unique structural features and versatile applications. The molecule's structure incorporates a bromine atom at the 6-position and a hydroxyl group at the 7' position, along with a piperazine ring substituted with a methyl group at the 4-position. These structural elements contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of bichromenes in drug discovery and development. The presence of the bromine atom and hydroxyl group in this compound suggests potential applications in medicinal chemistry, particularly in the design of bioactive molecules. The 4-methylpiperazinyl group is known to enhance pharmacokinetic properties such as solubility and bioavailability, making this compound a promising candidate for further research in therapeutic areas.

The synthesis of 6-bromo-7'-hydroxy...dione involves a series of carefully designed organic reactions. Researchers have employed methodologies such as Suzuki coupling, Friedel-Crafts alkylation, and oxidation reactions to construct this complex molecule. The use of advanced catalytic systems has enabled higher yields and improved purity levels, which are critical for its application in preclinical studies.

In terms of biological activity, this compound has shown potential as an antioxidant and anti-inflammatory agent. Studies conducted using cellular models have demonstrated its ability to scavenge free radicals and inhibit pro-inflammatory cytokines. These findings underscore its potential utility in treating conditions such as neurodegenerative diseases and chronic inflammatory disorders.

Moreover, the bichromene framework has been explored for its photophysical properties. Research indicates that this compound exhibits strong fluorescence under UV light, making it a candidate for applications in sensors and imaging technologies. Its ability to interact with biological molecules without causing significant cytotoxicity further enhances its suitability for these purposes.

The CAS No 887216-70-8 designation is essential for identifying this compound within scientific literature and regulatory databases. Accurate identification is crucial for ensuring reproducibility in research and compliance with safety standards.

Future research directions include exploring the stereochemical properties of this compound and its derivatives. Understanding the stereochemistry could lead to the development of enantiomerically pure compounds with enhanced therapeutic profiles. Additionally, investigations into its metabolic pathways and pharmacokinetics will be vital for advancing its potential as a drug candidate.

In conclusion, 6-bromo...dione represents a significant advancement in organic synthesis and molecular design. Its unique structure and promising biological activities make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to make meaningful contributions to both academic research and industrial applications.